Cas no 1805891-97-7 (Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate)
Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate
-
- Inchi: 1S/C12H12ClNO5/c1-3-19-12(16)8-4-5-9(11(13)7(2)15)10(6-8)14(17)18/h4-6,11H,3H2,1-2H3
- InChI Key: QMECUZIWOYZRRK-UHFFFAOYSA-N
- SMILES: ClC(C(C)=O)C1C=CC(C(=O)OCC)=CC=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 368
- XLogP3: 2.3
- Topological Polar Surface Area: 89.2
Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015006100-250mg |
Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate |
1805891-97-7 | 97% | 250mg |
494.40 USD | 2021-06-21 | |
| Alichem | A015006100-500mg |
Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate |
1805891-97-7 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015006100-1g |
Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate |
1805891-97-7 | 97% | 1g |
1,445.30 USD | 2021-06-21 |
Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate
Research Brief on Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate (CAS: 1805891-97-7) in Chemical Biology and Pharmaceutical Applications
Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate (CAS: 1805891-97-7) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This ester derivative, characterized by its nitro and chloro-functionalized aromatic core, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly as a building block for kinase inhibitors and anti-inflammatory agents. The compound's unique reactivity profile, attributed to the electron-withdrawing nitro group and the electrophilic α-chloroketone moiety, enables diverse chemical transformations, making it valuable for structure-activity relationship (SAR) studies.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate as a precursor for novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers employed a multi-step synthesis route, where this compound underwent nucleophilic substitution followed by palladium-catalyzed cross-coupling to yield pyrazole derivatives with nanomolar inhibitory activity. Molecular docking simulations revealed that the nitrobenzoate scaffold contributed to enhanced binding affinity via π-stacking interactions with BTK's hydrophobic pocket. These findings underscore the compound's utility in targeted cancer therapy, particularly for B-cell malignancies.
In parallel, a 2024 ACS Chemical Biology report demonstrated the compound's application in proteolysis-targeting chimera (PROTAC) development. Here, the α-chloroketone group was strategically exploited for covalent conjugation with E3 ligase ligands, creating bifunctional molecules capable of degrading oncogenic proteins. The study reported a 60% reduction in target protein levels in vitro at 48 hours post-treatment, with the nitrobenzoate moiety improving cellular permeability (logP = 2.1 ± 0.3). This positions Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate as a critical component in next-generation targeted protein degradation therapeutics.
Analytical advancements have also emerged regarding this compound. A recent Analytical Chemistry paper (2024) detailed a UHPLC-MS/MS method for quantifying trace impurities in batches of 1805891-97-7, achieving a detection limit of 0.01 ppm. This methodology addresses growing regulatory demands for high-purity intermediates in GMP-compliant drug manufacturing. Stability studies under ICH guidelines revealed that the compound maintains >95% purity for 24 months when stored at -20°C in amber glass under nitrogen, providing crucial data for industrial-scale applications.
Ongoing research (Q2 2024) at several academic institutions is investigating the compound's potential in radiopharmaceuticals. Preliminary data suggest that the nitro group can be reduced to an amine for subsequent conjugation with chelating agents, enabling 68Ga or 18F labeling for PET imaging probes. This dual functionality—serving as both a synthetic intermediate and a direct imaging probe precursor—positions 1805891-97-7 as a multifaceted tool in theranostic development.
In conclusion, Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate represents a chemically tractable scaffold with demonstrated applications across drug discovery, chemical biology, and pharmaceutical manufacturing. Its continued adoption in PROTAC design, kinase inhibitor development, and emerging theranostic applications highlights its enduring relevance. Future research directions may explore its utility in fragment-based drug discovery and as a handle for bioorthogonal chemistry applications.
1805891-97-7 (Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)